1-(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)-3-(o-tolyl)propan-1-one

• IUPAC Name: 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-3-(2-methylphenyl)propan-1-one
• InChI: InChI=1S/C17H21F2NO/c1-13-4-2-3-5-14(13)6-7-15(21)20-10-8-16(9-11-20)12-17(16,18)19/h2-5H,6-12H2,1H3
• InChI Key: HHXBIUQILWCTEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC(=O)N2CCC3(CC2)CC3(F)F
• Molecular Formula: C17H21F2NO
• Molecular Weight: 293.35 g/mol

Description

1,1-Difluoro-6-azaspiro[2.5]octane hydrochloride is a chemical compound with the CAS Number: 1263132-31-5. It is a solid substance.

Molecular Structure Analysis

The SMILES string for this compound is FC1(CC12CCNCC2)F.Cl. This provides a textual representation of the compound’s structure.

Physical And Chemical Properties Analysis

This compound is a solid. It belongs to the storage class code 13, which means it’s a non-combustible solid. The flash point is not applicable.

Scientific Research Applications

Synthesis of Novel Compounds

Research in synthetic chemistry has led to the development of various methodologies for creating novel compounds featuring the spirocyclic and azaspiro motifs, which are core structures in many biologically active molecules and materials science applications. For instance, the synthesis of heterospirocyclic compounds, such as those involving azaspiro structures, has been explored to serve as dipeptide synthons in peptide synthesis, illustrating the utility of such compounds in constructing complex peptide chains (Suter et al., 2000).

Materials Science and Polymer Chemistry

In the field of materials science, the incorporation of spirocyclic and azaspiro structures into polymers has been investigated to modify physical properties such as shrinkage during curing processes. For example, the use of azaspiro compounds in the cationic curing of epoxy resins has been studied to reduce shrinkage, showcasing their potential in enhancing the performance of thermosetting polymers (González et al., 2006).

Biological Activity and Medicinal Chemistry

Research into the biological activities of compounds featuring the azaspiro structure has highlighted their potential in medicinal chemistry. The design and synthesis of azaspiro derivatives have been geared towards evaluating their pharmacological properties, including anticonvulsant activities. The structural modifications of these compounds, such as aromatic substitution, have been crucial in optimizing their biological efficacy and selectivity (Obniska et al., 2006).